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Compound of Interest

Compound Name: alpha-Muurolene

Cat. No.: B154526

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
alpha-Muurolene, a sesquiterpene commonly used in research. Adherence to these
procedures is critical for minimizing environmental impact and maintaining workplace safety.

Key Physical and Chemical Properties

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. Below is a summary of key quantitative data for alpha-Muurolene.

Property Value

Molecular Formula CisH24

Molecular Weight 204.35 g/mol

Flash Point 106.11 °C (223.00 °F)
Boiling Point 271.5 °C (Predicted)
Density 0.876 g/cm?3 (Predicted)

Note: Some physical properties are predicted values and should be used as a general guide.
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Procedural Guidance for alpha-Muurolene Disposal

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for alpha-
Muurolene is not readily available, the following procedures are based on general best
practices for the disposal of flammable, non-halogenated organic compounds.

Step 1: Waste Identification and Segregation
e Treat all unused or contaminated alpha-Muurolene as hazardous waste.

e Do not mix alpha-Muurolene waste with other waste streams, particularly halogenated
solvents, strong oxidizers, or corrosives, to prevent dangerous reactions.

Step 2: Proper Waste Containment

o Use a designated, leak-proof, and chemically compatible waste container. A glass or high-
density polyethylene (HDPE) container with a secure screw-top cap is recommended.

e The container must be clearly labeled as "Hazardous Waste" and should also specify "alpha-
Muurolene" and "Flammable Liquid."

e Do not fill the container to more than 80% capacity to allow for vapor expansion.
Step 3: Storage in a Satellite Accumulation Area (SAA)

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[1][2][3]

e The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

o Ensure the SAA s in a well-ventilated area, away from ignition sources such as heat, sparks,
and open flames.

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.[4][5]
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e Provide the EHS office or contractor with accurate information about the waste, including its
identity and quantity.

» Under no circumstances should alpha-Muurolene be disposed of down the drain.[6][7][8]
Organic solvents are prohibited from sewer system discharge.[7]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of alpha-Muurolene

and similar laboratory chemicals.
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alpha-Muurolene Disposal Workflow

alpha-Muurolene for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

. odu.edu [odu.edu]
. ehrs.upenn.edu [ehrs.upenn.edu]

. vumc.org [vumc.org]

. scienceready.com.au [scienceready.com.au]

2
3
4
e 5. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]
6
7. web.mit.edu [web.mit.edu]

8

. safety.pitt.edu [safety.pitt.edu]

» To cite this document: BenchChem. [Navigating the Safe Disposal of alpha-Muurolene in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154526#alpha-muurolene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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